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Compound of Interest

Compound Name: BW 245C

CAS No.: 72880-75-2

Cat. No.: B7803703

Get Quote

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the optimal storage, handling, and use of BW 245C, a potent

and selective prostaglandin D2 (PGD2) receptor 1 (DP1) agonist. Adherence to these

guidelines is critical for ensuring the compound's stability, maximizing experimental

reproducibility, and guaranteeing the integrity of your research outcomes.

Introduction: The Scientific Context of BW 245C
BW 245C is a hydantoin derivative and a highly selective agonist for the DP1 receptor, a G-

protein coupled receptor (GPCR).[1] The activation of the DP1 receptor is a key signaling event

in numerous physiological and pathological processes. Upon agonist binding, the DP1 receptor

primarily couples to the stimulatory G protein, Gs, which in turn activates adenylyl cyclase. This

enzyme catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP), a crucial

second messenger that mediates a wide array of cellular responses, including vasodilation,

inhibition of platelet aggregation, and modulation of inflammatory processes.[1][2]

Understanding this mechanism is fundamental to designing experiments and interpreting

results. The stability and purity of BW 245C are paramount, as degradation can lead to
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diminished or altered biological activity, confounding experimental conclusions.
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Caption: BW 245C binds to the DP1 receptor, initiating a signaling cascade.

Storage and Stability: Preserving Compound
Integrity
The long-term stability of BW 245C is contingent on proper storage conditions. As supplied,

BW 245C is a crystalline solid.
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Form
Storage
Temperature

Stability Rationale

Solid Powder -20°C ≥ 4 years

Minimizes chemical

degradation and

preserves the integrity

of the crystalline

structure.

Organic Stock

Solution
-20°C Up to 6 months

Low temperature

slows down solvent

evaporation and

potential degradation

pathways.

Aqueous Solution
Not Recommended

for Storage
Use within one day

Prone to hydrolysis

and microbial growth,

leading to rapid

degradation and loss

of activity.

Expert Insight: The recommendation to avoid storing aqueous solutions is critical.

Prostaglandin analogues can be susceptible to hydrolysis, and the presence of water can

facilitate this degradation. For experiments requiring aqueous buffers, it is imperative to

prepare the solution fresh from an organic stock immediately before use.

Solution Preparation Protocols
Accurate and consistent preparation of BW 245C solutions is fundamental for obtaining reliable

experimental data.

Materials
BW 245C crystalline solid

Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol

Sterile, nuclease-free polypropylene tubes
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Calibrated pipettes

Vortex mixer

Protocol for Preparing a 10 mM Organic Stock Solution
Pre-equilibration: Allow the vial of solid BW 245C to equilibrate to room temperature for 15-

20 minutes before opening. This prevents condensation of atmospheric moisture onto the

compound.

Weighing: Accurately weigh the desired amount of BW 245C in a sterile microfuge tube.

Note: The molecular weight of BW 245C is 368.5 g/mol .

Solvent Addition: Add the calculated volume of anhydrous DMSO or ethanol to achieve a 10

mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve 3.685

mg of BW 245C in 1 ml of solvent.

Dissolution: Vortex the solution thoroughly until the crystalline solid is completely dissolved.

Gentle warming (to no more than 37°C) may assist in dissolution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. Store these aliquots at -20°C. This practice minimizes freeze-thaw

cycles, which can degrade the compound.

Trustworthiness Check: Each new stock solution should be validated. This can be achieved by

running a simple dose-response curve in a well-established in vitro assay (e.g., platelet

aggregation) and comparing the EC50/IC50 to previously validated batches or literature values.

Application Protocols: From Benchtop to In Vivo
The following protocols provide a starting point for the use of BW 245C in common research

applications.

In Vitro Cell-Based Assays (e.g., cAMP Measurement)
Prepare Working Solution: On the day of the experiment, thaw a single aliquot of the 10 mM

organic stock solution.
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Serial Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture

medium or buffer to achieve the desired final concentrations for your experiment.

Causality Note: Ensure the final concentration of the organic solvent (e.g., DMSO) in the

cell culture medium is below a non-toxic threshold (typically ≤ 0.1%). This is crucial as

organic solvents can have physiological effects on cells.[3]

Cell Treatment: Replace the existing medium in your cell culture plates with the medium

containing the various concentrations of BW 245C.

Incubation: Incubate the cells for the desired time period at 37°C in a humidified incubator.

Assay: Proceed with your downstream analysis, such as cAMP measurement using a

commercially available ELISA kit.

In Vivo Administration in Murine Models
BW 245C has been successfully used in various in vivo models. The route of administration

and dosage will depend on the specific research question.

Example: Intraperitoneal (I.P.) Injection for Obesity Studies[4]

Vehicle Preparation: A common vehicle for I.P. injection is saline or PBS.

Working Solution Preparation:

Thaw an aliquot of the organic stock solution of BW 245C.

Dilute the stock solution in the chosen vehicle to the final desired concentration. Ensure

the final solution is homogenous. The solubility of BW 245C in PBS (pH 7.2) is

approximately 2.37 mg/ml.[3]

Expert Tip: To maintain solubility in an aqueous vehicle, it may be necessary to include a

small percentage of a co-solvent like ethanol. For example, a study by O'Connell et al.

(1998) used 6% ethanol in normal saline as a vehicle for intravenous infusion in rats.[5]

Dosing: Administer the prepared BW 245C solution to the mice via I.P. injection at the

desired dosage (e.g., mg/kg body weight).
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Example: Transoral Instillation for Lung Fibrosis Models[6]

Working Solution Preparation: Prepare the BW 245C solution in a suitable vehicle for lung

delivery (e.g., sterile saline).

Dosing: Administer the solution to anesthetized mice via transoral instillation at a specified

dose (e.g., 500 nmol/kg body weight).[6]

Experimental Workflow for In Vivo Studies

Start: Acclimatize Animals

Prepare BW 245C Working Solution
(Freshly made in appropriate vehicle)

Administer BW 245C
(e.g., I.P. injection, transoral instillation)

Monitor Animals & Collect Data
(e.g., body weight, physiological parameters)

Endpoint Analysis
(e.g., tissue harvesting, histology, biochemical assays)

End: Data Interpretation
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Caption: A generalized workflow for in vivo experiments using BW 245C.
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Concluding Remarks
The integrity of your research hinges on the quality of your reagents. BW 245C is a powerful

tool for investigating DP1 receptor signaling. By adhering to the storage, handling, and

application protocols outlined in this guide, you can ensure the reliability and reproducibility of

your experimental findings. Always consult the manufacturer's safety data sheet (SDS) for

complete safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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